Cas no 62559-37-9 (4-Hydroxy-3-phenylbutan-2-one)
4-Hydroxy-3-phenylbutan-2-one structure
Product Name:4-Hydroxy-3-phenylbutan-2-one
CAS No:62559-37-9
MF:C10H12O2
MW:164.201083183289
MDL:MFCD22056260
CID:440163
PubChem ID:12335577
Update Time:2025-04-19
4-Hydroxy-3-phenylbutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxy-3-phenylbutan-2-one
- 2-Butanone, 4-hydroxy-3-phenyl-
- SB84642
- LXZMKGWDPDBHSO-UHFFFAOYSA-N
- hydroxymethylphenylpropanone
- SCHEMBL265795
- 62559-37-9
- DTXSID80491250
-
- MDL: MFCD22056260
- Inchi: 1S/C10H12O2/c1-8(12)10(7-11)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3
- InChI Key: LXZMKGWDPDBHSO-UHFFFAOYSA-N
- SMILES: OCC(C(C)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 164.08376
- Monoisotopic Mass: 164.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
- LogP: 1.35150
4-Hydroxy-3-phenylbutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019118931-1g |
4-Hydroxy-3-phenylbutan-2-one |
62559-37-9 | 95% | 1g |
$400.00 | 2023-09-01 | |
| Chemenu | CM123191-1g |
4-hydroxy-3-phenylbutan-2-one |
62559-37-9 | 95% | 1g |
$356 | 2023-01-09 | |
| eNovation Chemicals LLC | D509088-1g |
4-Hydroxy-3-phenylbutan-2-one |
62559-37-9 | 95% | 1g |
$690 | 2024-05-24 | |
| eNovation Chemicals LLC | D509088-5g |
4-Hydroxy-3-phenylbutan-2-one |
62559-37-9 | 95% | 5g |
$1720 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739398-1g |
4-Hydroxy-3-phenylbutan-2-one |
62559-37-9 | 98% | 1g |
¥2587.00 | 2024-05-06 | |
| Crysdot LLC | CD12051752-1g |
4-Hydroxy-3-phenylbutan-2-one |
62559-37-9 | 95+% | 1g |
$377 | 2024-07-24 | |
| eNovation Chemicals LLC | D509088-1g |
4-Hydroxy-3-phenylbutan-2-one |
62559-37-9 | 95% | 1g |
$690 | 2025-02-19 | |
| eNovation Chemicals LLC | D509088-5g |
4-Hydroxy-3-phenylbutan-2-one |
62559-37-9 | 95% | 5g |
$1720 | 2025-02-19 | |
| eNovation Chemicals LLC | D509088-1g |
4-Hydroxy-3-phenylbutan-2-one |
62559-37-9 | 95% | 1g |
$690 | 2025-02-26 | |
| eNovation Chemicals LLC | D509088-5g |
4-Hydroxy-3-phenylbutan-2-one |
62559-37-9 | 95% | 5g |
$1720 | 2025-02-26 |
4-Hydroxy-3-phenylbutan-2-one Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
62559-37-9 (4-Hydroxy-3-phenylbutan-2-one) Related Products
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- 89867-90-3(1-Propanone, 1-cyclopropyl-3-hydroxy-2,2-diphenyl-)
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- 834906-08-0(3-Pentanone, 1-hydroxy-2-methyl-2-phenyl-)
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